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Compound of Interest

Compound Name: 2,4-D Isopropyl ester

Cat. No.: B165540 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 2,4-D Isopropyl Ester

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 2,4-D Isopropyl ester, tailored for researchers, scientists, and drug development

professionals. The information is presented in a structured format to facilitate easy access and

comparison of data.

Chemical Identification
2,4-D Isopropyl ester is a herbicide belonging to the phenoxy acid family.[1] It is synthesized

from 2,4-Dichlorophenoxyacetic acid and isopropanol. The ester functional group enhances its

lipophilicity, which allows for better penetration into plant tissues.[1] It acts as a synthetic auxin,

mimicking natural plant hormones and leading to uncontrolled growth and eventual death of

susceptible broadleaf weeds.[1][2]
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Identifier Value

IUPAC Name
propan-2-yl 2-(2,4-dichlorophenoxy)acetate[2][3]

[4]

CAS Number 94-11-1[1][5][6][7]

Molecular Formula C₁₁H₁₂Cl₂O₃[1][5][7][8]

Molecular Weight 263.12 g/mol [7][8]

Canonical SMILES CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl[2][3]

InChI Key
WHOKDONDRZNCBC-UHFFFAOYSA-N[1][2]

[3]

Physical and Chemical Properties
The physical state of 2,4-D Isopropyl ester is typically a colorless to pale yellow or amber

liquid, though the pure form can be a solid.[1][3][9] It has a distinctive, characteristic phenolic

and hydrocarbon odor.[1][10]

Property Value

Melting Point 5-10 °C and 20-25 °C (two forms)[3]

Boiling Point 130 °C @ 1 mm Hg[3]

Density 1.255-1.270 g/cm³[11]

Solubility in Water 4.34 mg/L[11]; 37.3 mg/L[3][9]

Solubility in Organic Solvents Soluble in alcohols and most oils[1][3]

Vapor Pressure 7.5 x 10⁻⁵ mmHg[11]

Soil Adsorption Coefficient (Koc) Estimated as 600[3][9]

Safety and Handling
2,4-D Isopropyl ester is considered a hazardous substance.[11] It is harmful if swallowed,

inhaled, or in contact with skin.[11] It can cause serious eye damage and skin irritation, and
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may cause an allergic skin reaction.[11][12] The International Agency for Research on Cancer

(IARC) has classified 2,4-D as Group 2B, possibly carcinogenic to humans.[11]

Handling Precautions:

Handle in a well-ventilated place.[9]

Wear suitable protective clothing, including chemical-impermeable gloves and tightly fitting

safety goggles.[9][11]

Avoid contact with skin and eyes.[9]

Wash hands and face thoroughly after handling.[11][12]

Do not eat, drink, or smoke when using this product.[9][12]

Store in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing

agents.[11][12]

Fire Fighting Measures:

The compound is combustible.[11]

Suitable extinguishing media include foam, dry chemical powder, and carbon dioxide.[9][11]

Experimental Protocols
Detailed experimental protocols for the determination of the specific physical properties of 2,4-
D Isopropyl ester are not readily available in the public domain. However, standard

methodologies for determining the properties of organic compounds are well-established.

a) Determination of Melting Point: A capillary tube is packed with a small amount of the solid

sample and placed in a melting point apparatus. The temperature is slowly increased, and the

range from which the substance starts to melt until it becomes completely liquid is recorded.

b) Determination of Boiling Point: The liquid is placed in a distillation flask with a thermometer

positioned to measure the temperature of the vapor. The flask is heated, and the temperature
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at which the liquid boils and its vapor is in equilibrium with the liquid is recorded as the boiling

point. For substances with high boiling points, this is often performed under reduced pressure.

c) Determination of Solubility: A known amount of the substance is added to a specific volume

of a solvent (e.g., water, organic solvent) at a constant temperature. The mixture is agitated

until saturation is reached. The concentration of the dissolved substance is then determined by

a suitable analytical method, such as spectroscopy or chromatography, to quantify its solubility.

d) Synthesis of 2,4-D Isopropyl Ester (General Esterification): Esters are typically synthesized

by the Fischer esterification method. This involves reacting a carboxylic acid (2,4-

Dichlorophenoxyacetic acid) with an alcohol (isopropanol) in the presence of a strong acid

catalyst, such as sulfuric acid.[13][14] The reaction is an equilibrium, and to drive it towards the

formation of the ester, one of the reactants can be used in excess, or a product (like water) can

be removed as it is formed.[14][15] The crude ester is then purified through extraction to

remove the acid catalyst and unreacted starting materials, followed by distillation.[14]

Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of an

ester, a process applicable to the production of 2,4-D Isopropyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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